2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride
Overview
Description
2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride (2-MECE-HCl) is an organic compound with a chemical structure of C6H12ClN. It is a derivative of 2-amino-4-methylenecyclobutane, a cyclic amine that is used in the synthesis of a number of pharmaceuticals. 2-MECE-HCl has been studied extensively in the laboratory and has been found to have a number of interesting properties.
Scientific Research Applications
2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a number of pharmaceuticals, including anti-cancer drugs, anti-inflammatory drugs, and anticonvulsants. It has also been used in the synthesis of a variety of other compounds, including polymers, dyes, and pigments.
Mechanism of Action
The mechanism of action of 2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride is not fully understood. It is believed to act as a proton acceptor, which means it can interact with positively charged molecules and neutralize them. This allows it to interact with a variety of biological molecules, including proteins, nucleic acids, and lipids.
Biochemical and Physiological Effects
2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules. This can lead to a decrease in inflammation and pain. It has also been found to inhibit the enzyme aromatase, which is involved in the synthesis of estrogen. This can lead to a decrease in estrogen levels.
Advantages and Limitations for Lab Experiments
The use of 2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride in laboratory experiments offers a number of advantages. It is easy to synthesize and can be obtained in high yields. It is also relatively stable and has a low toxicity. The main limitation of 2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride is that it is not water soluble, so it must be dissolved in an organic solvent before use.
Future Directions
There are a number of potential future directions for research on 2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride. One possible direction is to investigate its potential as an inhibitor of other enzymes, such as those involved in the metabolism of drugs or hormones. Another direction could be to investigate its potential as an anticancer agent. Additionally, further research could be done to explore its possible uses in the synthesis of other compounds, such as polymers or dyes. Finally, further research could be done to investigate its potential as an anti-inflammatory or anticonvulsant agent.
Synthesis Methods
2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride can be synthesized by reacting 2-amino-4-methylenecyclobutane with hydrochloric acid. The reaction is carried out in an aqueous solution at a temperature of 60°C for two hours. The reaction yields 2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride in a yield of up to 94%. The product can then be isolated by filtration and crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride involves the reaction of 3-methylidenecyclobutanone with ethylamine followed by reduction and salt formation.", "Starting Materials": [ "3-methylidenecyclobutanone", "ethylamine", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "3-methylidenecyclobutanone is reacted with excess ethylamine in ethanol at reflux temperature to form 2-(3-methylidenecyclobutyl)ethan-1-amine.", "The resulting amine is then reduced using sodium borohydride in methanol to form the corresponding amine.", "The amine is then reacted with hydrochloric acid in water to form 2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride as a white solid." ] } | |
CAS RN |
2763759-27-7 |
Product Name |
2-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride |
Molecular Formula |
C7H14ClN |
Molecular Weight |
147.6 |
Purity |
95 |
Origin of Product |
United States |
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